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Compound of Interest

Compound Name: Hydroxy(oxo)phosphanium

Cat. No.: B025596

Hydroxy(oxo)phosphanium: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hydroxy(oxo)phosphanium, also
commonly known as phosphinic acid or hypophosphorous acid. This document details its
chemical identity, molecular structure, and key properties, serving as a foundational resource
for professionals in research and development.

Chemical Identification and Properties

Hydroxy(oxo)phosphanium is a phosphorus oxoacid that plays a significant role as a
reducing agent in various chemical processes.[1][2][3] It is a colorless, low-melting compound
soluble in water, dioxane, and alcohols.[1][3] While its formula is often written as H3PO2, a
more descriptive representation that highlights its monoprotic nature is HOP(O)H2.[1][2] This
compound exists in equilibrium with its minor tautomer, HP(OH)2.[2]

Table 1: Chemical Identifiers and Properties of Hydroxy(oxo)phosphanium
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Identifier Value

CAS Number 6303-21-5[4][5][6]
Molecular Formula H202P+ (or H3PO2)[4]
Molecular Weight 66.00 g/mol [1][2][5]
IUPAC Name Phosphinic acid[1][5]

Hypophosphorous acid, Hydroxy(oxo)-A5-
Synonyms

phosphane[1][3][6]

Colorless oily liquid or deliquescent crystals[1]
Appearance

[2]
Melting Point 26.5 °C (79.7 °F; 299.6 K)[1]
Boiling Point Decomposes at 130 °C (266 °F; 403 K)[1]
Acidity (pKa) 1.2[1]

Molecular Structure

The molecular structure of hydroxy(oxo)phosphanium is pseudo-tetrahedral.[5] It consists of
a central phosphorus atom double-bonded to one oxygen atom, single-bonded to a hydroxyl
group, and single-bonded to two hydrogen atoms. This structural arrangement is crucial for its
chemical reactivity, particularly its potent reducing properties.
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Molecular Structure of Hydroxy(oxo)phosphanium

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Hydroxy(oxo)phosphanium CAS number and
molecular structure”]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025596#hydroxy-oxo-phosphanium-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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